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Compound of Interest

Compound Name: H-Arg-Lys-OH TFA

Cat. No.: B10818520 Get Quote

An In-depth Technical Guide to the Safety and Handling of H-Arg-Lys-OH TFA

This guide provides comprehensive safety and handling information for H-Arg-Lys-OH TFA
(Arginyl-Lysine dipeptide, trifluoroacetate salt) for researchers, scientists, and professionals in

drug development. Due to the absence of a specific Safety Data Sheet (SDS) for this

compound, this document extrapolates information from SDSs of its constituent amino acids, L-

Arginine and L-Lysine, as well as general safety protocols for similar peptide compounds.

Introduction
H-Arg-Lys-OH TFA is a dipeptide composed of L-arginine and L-lysine with a trifluoroacetate

counter-ion.[1][2] It is utilized in various research applications. While specific toxicity data is not

readily available, a conservative approach to handling is recommended based on the

properties of its components and as a general practice for handling research chemicals.

Hazard Identification
H-Arg-Lys-OH TFA is not classified as a hazardous substance according to the Globally

Harmonized System (GHS). However, as with any chemical of unknown toxicity, it should be

handled with care to minimize exposure. The primary routes of potential exposure are

inhalation of the powder, and skin or eye contact.

Potential Hazards:
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May cause mild irritation to the eyes, skin, and respiratory tract upon direct contact.

The toxicological properties have not been thoroughly investigated.

First-Aid Measures
In case of exposure, the following first-aid measures are recommended:

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Get medical advice if

symptoms occur.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention if symptoms

persist.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek medical advice.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Handling:

Avoid breathing dust, vapor, mist, or gas.

Avoid contact with skin and eyes.
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Wear appropriate personal protective equipment (PPE).

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Recommended storage is at -20°C for long-term storage.[2]

For stock solutions, it is recommended to store at -80°C for up to 6 months or -20°C for up to

1 month.[2]

Avoid repeated freeze-thaw cycles.[2]

The compound is likely hygroscopic; store in a dry place.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling H-Arg-Lys-OH TFA:

PPE Category Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield

that conforms to EN166 (EU) or NIOSH (US)

standards.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber) and a laboratory coat. The choice of

glove material should be based on the solvent

used for reconstitution.

Respiratory Protection

If handling large quantities or if dust is

generated, use a NIOSH-approved respirator

with a dust filter. A type N95 (US) or type P1 (EN

143) respirator is recommended.
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Physical and Chemical Properties
Property Data

Molecular Formula C₁₄H₂₇F₃N₆O₅[2]

Molecular Weight 416.4 g/mol [2]

Appearance White to off-white solid/powder.

Solubility

Soluble in water (250 mg/mL).[2] To aid

dissolution, heating to 37°C or sonication can be

used.[2]

Storage Temperature -20°C (powder).

Experimental Protocols
Stock Solution Preparation:

Equilibrate the vial of H-Arg-Lys-OH TFA to room temperature before opening.

Weigh the desired amount of the compound in a sterile, appropriate container.

Add the appropriate solvent (e.g., sterile water) to the desired concentration. For example,

for a 10 mM stock solution, add 2.4015 mL of solvent to 10 mg of the compound.[2]

If necessary, aid dissolution by warming the solution to 37°C or using an ultrasonic bath.[2]

Once dissolved, aliquot the stock solution into smaller, single-use vials to avoid repeated

freeze-thaw cycles.[2]

Store the aliquots at -20°C or -80°C.[2]

Visualized Workflow for Safe Handling
The following diagram illustrates a standard workflow for the safe handling of H-Arg-Lys-OH
TFA in a laboratory setting.
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Caption: Safe handling workflow for H-Arg-Lys-OH TFA.
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Disclaimer: This information is provided for research use only and is not intended for human or

therapeutic use. It is based on available data for similar compounds and should be used as a

guide. All laboratory personnel should be trained in proper chemical handling techniques.

Always refer to your institution's specific safety guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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